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Compound of Interest

Compound Name: Rhodium(III) sulfate

Cat. No.: B078381 Get Quote

In-Depth Technical Guide to Rhodium(III) Sulfate
For Researchers, Scientists, and Drug Development Professionals

Core Chemical Identity and Physical Properties
Rhodium(III) sulfate is an inorganic compound that exists in both anhydrous and various

hydrated forms. The anhydrous form, with the molecular formula Rh₂(SO₄)₃, is a red crystalline

solid.[1] The different forms of rhodium(III) sulfate are distinguished by their degree of

hydration, which in turn affects their physical properties and CAS registry numbers.

A clear distinction between the common forms is crucial for experimental consistency:

Form CAS Number
Molecular
Formula

Molar Mass (
g/mol )

Appearance

Anhydrous 10489-46-0 O₁₂Rh₂S₃ 494.00 Red-yellow solid

Tetrahydrate 15274-78-9 H₈O₁₆Rh₂S₃ 566.06
Brown crystalline

solid

Other Hydrates N/A Rh₂(SO₄)₃·nH₂O Variable
Yellow to red

solids

Data sourced from multiple chemical suppliers and databases.
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The anhydrous form decomposes at temperatures above 500°C.[2] It is soluble in water and

ethanol.[2][3] The density of a solution is approximately 1.217 g/mL at 25°C.[2][4]

Synthesis and Preparation: Experimental Protocols
The synthesis of rhodium(III) sulfate can be achieved through several methods, primarily

involving the reaction of rhodium metal or its oxide/hydroxide with sulfuric acid. The specific

conditions of the reaction dictate the hydration state of the final product.

Protocol 1: Synthesis of Anhydrous Rhodium(III) Sulfate
This method is suitable for obtaining the pure anhydrous compound.

Materials:

Rhodium metal powder

Concentrated sulfuric acid (98%)

Procedure:

In a suitable reaction vessel, combine rhodium metal powder with an excess of concentrated

sulfuric acid.

Heat the mixture to 400°C under a fume hood with appropriate safety precautions.[1]

Maintain this temperature until the reaction is complete, which is indicated by the formation

of a red crystalline solid.

Cool the reaction mixture and carefully isolate the solid product.

Wash the product with a suitable solvent to remove any unreacted sulfuric acid and dry

thoroughly.

Protocol 2: Synthesis of Hydrated Rhodium(III) Sulfate
(Yellow Form)
This protocol, adapted from patent literature, yields a hydrated form of rhodium(III) sulfate.
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Materials:

Rhodium(III) chloride solution

Ammonia solution

Concentrated sulfuric acid

Ethyl alcohol

Procedure:

Start with a solution of rhodium(III) chloride.

Precipitate rhodium hydroxides by adding an ammonia solution until the pH of the solution is

between 6 and 8.

Separate the resulting rhodium hydroxide precipitate from the mother liquor by filtration.

Wash the precipitate thoroughly with water.

Dissolve the washed rhodium hydroxides in concentrated sulfuric acid. The molar ratio of

Rhodium to H₂SO₄ should be between 1:6 and 1:16. The reaction temperature should be

maintained between 5-20°C.

Allow the reaction mixture to stand at room temperature for at least 20 hours.

Separate the formed rhodium sulfate salt from the mother solution.

Wash the salt with ethyl alcohol and then dry to obtain the yellow rhodium sulfate powder.[5]

A key consideration in the synthesis of hydrated rhodium sulfate is the control of the hydrolysis

reaction. The neutralization of the rhodium sulfate concentrate with a mild base, such as

ammonium hydroxide, should be performed at a temperature below 25°C to favor the formation

of a specific sulfate complex with simple bridging between sulfate groups, which is desirable for

electroplating applications.[6]

Applications in Catalysis and Organic Synthesis
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Rhodium(III) sulfate, particularly in solution, is a versatile precursor for the generation of

active rhodium catalysts for a variety of organic transformations.[7] The Rh(III) center can act

as a Lewis acid or be transformed into catalytically active species through ligand exchange.[7]

Key catalytic applications include:

C-H Functionalization: Rhodium catalysts are well-known for their ability to activate C-H

bonds, enabling the direct formation of carbon-carbon and carbon-heteroatom bonds.[7]

Oxidation Reactions: It can be used to develop catalysts for the selective oxidation of

alcohols and alkenes.[7]

Hydrogenation and Transfer Hydrogenation: Rhodium complexes derived from the sulfate

salt are effective for various reduction reactions.[7]

S-S Bond Cleavage: Rhodium complexes can catalyze the cleavage of S-S bonds in

disulfides, facilitating the synthesis of a diverse range of organosulfur compounds.[8]

While specific, detailed protocols for catalytic reactions using rhodium(III) sulfate as the direct

catalyst are not extensively reported in readily available literature, it is typically used as a

starting material to generate more complex rhodium catalysts in situ.

Experimental Workflow for Catalyst Preparation
from Rhodium(III) Sulfate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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